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CAS No.: 47818-40-6
Cat. No.: B12795762
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Introduction

Dilinoleic acid is a dicarboxylic acid produced through the dimerization of linoleic acid, an
essential fatty acid.[1] Its unique molecular structure, featuring a high molecular weight and two
carboxylic acid groups, imparts a range of desirable properties for cosmetic formulations.
Primarily, it functions as a skin-conditioning agent, emollient, film-former, and viscosity-
increasing agent.[2][3][4] These notes provide detailed information on its application,
performance data, safety profile, and protocols for formulation and efficacy testing.

Dilinoleic acid and its ester derivatives are highly lipophilic and insoluble in water, which
allows them to remain on the skin's surface, bolstering the lipid barrier and preventing moisture
loss.[5][6] This makes it a valuable ingredient in products aimed at hydration, barrier repair, and
improving skin texture, particularly in lipsticks, moisturizers, and sunscreens.[3][5]

Physicochemical and Safety Data
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Quantitative data regarding the safety and physicochemical properties of dilinoleic acid and

its derivatives are summarized below. The data indicates a high margin of safety for topical

applications.

Table 1: Physicochemical Properties

Property Value Source
INCI Name Dilinoleic Acid [7]
CAS Number 6144-28-1 [7]
Molecular Weight ~560.9 g/mol [8]
Description Dicarboxylic Acid [2]

logP (Octanol/Water Partition

17.7 (for Diisopropy! Dimer

[5]16]

Coefficient) Dilinoleic)
Solubility Insoluble in water [5]1[6]
] Emollient, Skin Conditioning,
Functions [410719]

Film Former, Viscosity Control

Table 2: Toxicological Data Summary

Test Type Species Result Source
Acute Oral LD50 Rat > 5.0 g/kg [5][10]
Acute Dermal LD50 Rat > 5.0 g/kg [5][10]
Skin Non-irritating & non-
Irritation/Sensitization Human sensitizing in [5][6]
(Clinical) formulations
Comedogenicity Animal Non-comedogenic [5]
Genotoxicity (Ames, ) ]

) In vitro Negative [5]
Clastogenesis)
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Note: Toxicological data is often for diesters of dilinoleic acid, which are considered relevant
due to their structural similarity and potential breakdown into dilinoleic acid.[5][6]

Table 3: Concentration of Use in Cosmetic Formulations

Product Type Reported Concentration Source

Up to 53% (as Diisopropyl
Lipsticks P to53%( propy [5][6]
Dimer Dilinoleate)

General Skincare ~10% [5]
5% (as Diisopropy! Dimer

Moisturizers - ( Propy [10]
Dilinoleate)

10% (as Diisostearyl Dimer
Concealers = [10]
Dilinoleate)

Mechanism of Action & Application Benefits

Dilinoleic acid's primary mechanism of action is related to its function as a substantive
emollient and film-former, directly supporting the skin's barrier function.

o Barrier Reinforcement: The stratum corneum, the outermost layer of the skin, relies on a lipid
matrix composed of ceramides, cholesterol, and free fatty acids to prevent transepidermal
water loss (TEWL).[11][12] As a large, flexible dicarboxylic fatty acid, dilinoleic acid
integrates into the surface lipid layers, forming a semi-occlusive film that reduces water
evaporation.

o Emollience and Texture: It imparts a smooth, lubricious feel to the skin, improving texture and
appearance.[2][9] In lip products, it contributes to a glossy finish and long-lasting wear.[3][13]

 Viscosity Modification: It can increase the viscosity of non-aqueous formulations, enhancing
product texture and stability.[4]

The dimerization of linoleic acid creates the larger dilinoleic acid molecule, which is key to its
function as a durable film-former.
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Caption: Dimerization of Linoleic Acid to form Dilinoleic Acid.
Experimental Protocols

Protocol for Formulation: Oil-in-Water (O/W)
Moisturizing Cream

This protocol outlines the preparation of a stable O/W cream incorporating dilinoleic acid as a

primary emollient.
Objective: To create a 100g batch of a moisturizing cream with 5% dilinoleic acid.

Materials & Equipment:

Beakers (250 mL)

Water bath or hot plate with magnetic stirring

Overhead propeller mixer or homogenizer

Weighing scale

pH meter
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 Ingredients:

o Oil Phase: Dilinoleic Acid, Cetearyl Alcohol, Glyceryl Stearate

[¢]

Water Phase: Deionized Water, Glycerin

Emulsifier: Ceteareth-20

[¢]

[e]

Preservative: Phenoxyethanol (and/or other broad-spectrum preservative)

o

pH Adjuster: Citric Acid or Sodium Hydroxide solution
Procedure:
e Phase Preparation:

o In a beaker, combine the Oil Phase ingredients: Dilinoleic Acid (5g), Cetearyl Alcohol
(3g), and Glyceryl Stearate (2g).

o In a separate beaker, combine the Water Phase ingredients: Deionized Water (78.7g) and
Glycerin (59).

e Heating: Heat both phases separately to 75°C in a water bath. Stir both phases until all
components are fully melted and uniform.

o Emulsification:

o Slowly add the Oil Phase to the Water Phase while mixing with an overhead stirrer at
moderate speed (e.g., 500 rpm).

o Increase mixing speed and add the emulsifier, Ceteareth-20 (29).

o Homogenize the mixture for 2-3 minutes to ensure a small, uniform droplet size.
o Cooling: Begin cooling the emulsion while continuing to stir at a low speed.
e Final Additions:

o When the temperature drops below 40°C, add the preservative, Phenoxyethanol (19).
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o Check the pH and adjust to the desired range (typically 5.0-6.0) using the pH adjuster.

e Final Product: Continue stirring until the cream is smooth and has reached room
temperature. Transfer to an appropriate container.

Protocol for Efficacy Testing: Skin Hydration and Barrier
Function

This protocol describes a clinical test to evaluate the effect of a formulation containing
dilinoleic acid on skin hydration and transepidermal water loss (TEWL).

Objective: To quantify the change in skin hydration and TEWL after application of the test
formulation over a 7-day period.[14]

Materials & Equipment:

Corneometer® for skin hydration measurement.

Tewameter® for TEWL measurement.

Test formulation (from Protocol 4.1).

Control (base formulation without dilinoleic acid).

Volunteer subjects (n = 20) with dry to normal skin types.

Climate-controlled testing room.
Procedure:

» Acclimatization: Subjects rest in a climate-controlled room (e.g., 21°C, 50% RH) for 20
minutes before measurements.

o Baseline Measurement (Day 0):

o Define two test sites on the volar forearm of each subject.
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o Take baseline measurements of skin hydration (Corneometer®) and TEWL (Tewameter®)
at both sites. Three readings per site are taken and averaged.

e Product Application:

o Apply a standardized amount (e.g., 2 mg/cm?) of the test formulation to one site and the
control formulation to the other.

o Subijects are instructed to apply the assigned product to the specified site twice daily
(morning and evening) for 7 days.

o Follow-up Measurements:
o Subjects return for measurements at specified time points (e.g., Day 1, Day 3, Day 7).
o Before measurement, subjects must not have applied the product for at least 2 hours.

o Repeat the acclimatization and measurement process from Step 1 and 2 at each time
point.

o Data Analysis:

o Calculate the percentage change from baseline for both skin hydration and TEWL for each
formulation.

o Use appropriate statistical tests (e.g., paired t-test) to determine if the changes are
statistically significant and if there is a significant difference between the test and control
formulations.

Visualization of Workflows

The following diagrams illustrate key workflows in the development and evaluation of cosmetics
containing dilinoleic acid.
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Caption: Cosmetic Formulation Development and Evaluation Workflow.
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Caption: Proposed Mechanism of Action for Dilinoleic Acid on Skin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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